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Compound of Interest

Compound Name: (Z2)-Fluoxastrobin

Cat. No.: B061175

In the competitive landscape of agricultural fungicides, fluoxastrobin and trifloxystrobin stand
out as two formidable strobilurin-class compounds. Both are broad-spectrum fungicides valued
for their efficacy against a wide array of fungal pathogens.[1][2] This guide offers a detailed,
side-by-side comparison of their performance, supported by experimental data, to assist
researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Comparative
Overview

A fundamental understanding of the physicochemical properties of these fungicides is crucial
for predicting their environmental fate and bioavailability. Both compounds are synthetic
fungicides, with fluoxastrobin being a member of the methoxyimiodihydro-dioxazines and
trifloxystrobin belonging to the strobilurin class.[1][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b061175?utm_src=pdf-interest
https://apsjournals.apsnet.org/doi/10.1094/PDIS-06-22-1298-RE
https://www.mdpi.com/2071-1050/10/6/1784
https://apsjournals.apsnet.org/doi/10.1094/PDIS-06-22-1298-RE
https://files.core.ac.uk/download/pdf/4838828.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property Fluoxastrobin Trifloxystrobin
Molecular Formula C21H16CIFN4Os C20H19F3N204
Molecular Weight 458.83 g/mol 408.37 g/mol
Appearance White crystalline solid White powder
Melting Point 103-108 °C 72.9°C

Water Solubility (20°C) 2.29 mg/L (at pH 7) 0.61 mg/L

Log P (octanol/water) 2.86 4.5

Vapor Pressure (20°C) 6 x 1071° Pa 3.4x10°% Pa

Mechanism of Action: A Shared Strategy

Both fluoxastrobin and trifloxystrobin are classified as Quinone outside Inhibitors (Qol).[3][4]
Their primary mode of action is the inhibition of mitochondrial respiration in fungal cells. They
achieve this by binding to the Qo site of the cytochrome bcl complex (Complex Ill) in the
mitochondrial electron transport chain. This binding action blocks the transfer of electrons,
thereby disrupting the production of adenosine triphosphate (ATP), the essential energy
currency of the cell. The ultimate result is the inhibition of fungal spore germination and

mycelial growth.[3][4]
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(Prepare Potato Dextrose Agar (PDAD

(Sterilize PDA by autoclaving) (Prepare stock solutions of fungicides)

Add fungicide dilutions to molten PDA

'

Pour amended PDA into Petri plates

Cnoculate center of plates with fungal plug)
Cncubate at appropriate temperatura
(Measure colony diamete)

(Calculate percent inhibition and ECSO)
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(Select a uniform field with a history of the target disease)

(Divide the field into blocks)

(Randomly assign treatments to plots within each block)

:

Apply fungicide treatments at specified growth stages

:

Assess disease severity and incidence periodically

:

(Harvest plots and measure crop yiech

(Perform statistical analysis (e.g., ANOVA))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b061175#side-by-side-comparison-of-fluoxastrobin-
and-trifloxystrobin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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